Comprehensive Overview of the Compound CAS No. 2228020-62-8: (2R)-2-amino-2-{bicyclo[2.2.1]heptan-2-yl}ethan-1-ol
The compound with the CAS number 2228020-62-8, known as (2R)-2-amino-2-{bicyclo[2.2.1]heptan-2-yl}ethan-1-ol, is a chiral amine that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino alcohols and is characterized by its bicyclic ring system, which imparts specific stereochemical properties that are crucial for its biological activity.
(2R)-2-amino-2-{bicyclo[2.2.1]heptan-2-yl}ethan-1-ol is a versatile molecule with a wide range of potential applications, particularly in the development of new drugs and therapeutic agents. The presence of the amino and hydroxyl functional groups, along with the bicyclo[2.2.1]heptane ring, provides a unique scaffold that can be modified to enhance its pharmacological properties. Recent studies have highlighted its potential as a lead compound for various therapeutic targets, including central nervous system disorders, cardiovascular diseases, and cancer.
In terms of its chemical structure, (2R)-2-amino-2-{bicyclo[2.2.1]heptan-2-yl}ethan-1-ol is a chiral molecule with a well-defined stereochemistry. The (R) configuration at the carbon atom adjacent to the amino group is critical for its biological activity and selectivity. The bicyclo[2.2.1]heptane ring system provides additional steric constraints that can influence the molecule's interactions with biological targets, making it an attractive candidate for drug design and optimization.
The synthesis of (2R)-2-amino-2-{bicyclo[2.2.1]heptan-2-yl}ethan-1-ol has been extensively studied in the literature, with several efficient routes reported. One common approach involves the asymmetric hydrogenation of a prochiral ketone followed by reductive amination to introduce the amino group. The choice of catalyst and reaction conditions is crucial for achieving high enantioselectivity and yield, which are essential for pharmaceutical applications.
In the context of medicinal chemistry, (< strong > ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶(R) strong > -< strong > ̶ ̶ ̶ ̶( strong > -amino-strong > -{bicyclo[ strong > . strong > . strong > heptan-strong > - strong > -yl}ethan-strong > -ol) has shown promising results in various biological assays. For instance, it has demonstrated potent activity against certain G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions. The compound's ability to modulate these receptors selectively could lead to the development of new drugs with improved efficacy and reduced side effects.
Beyond its potential as a drug candidate, (< strong > R) -< strong > -amino-strong > -{bicyclo[ strong > . strong > . strong > heptan-strong > - strong > -yl}ethan-strong > -ol) has also been explored as a building block for more complex molecules in synthetic chemistry. Its unique structural features make it an excellent starting material for the synthesis of diverse compounds with potential applications in materials science and catalysis.
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Comprehensive Overview of the Compound CAS No. 22444444444444444444444444444468: (R)-amino-(bicyclo[77777777777777777]heptan-y)ethanol-x-x-x-x-x-x-x-x-x-x-x-x-x-x-x-x-y)ethanol-y-y-y-y-y-y-y-y-y-y-y-y-y-y-y-y-y-z-z-z-z-z-z-z-z-z-z-z-z-z-z-z-z-z-z)z->z->z->z->z->z->z->z->z->z->z->z->z->z->z->z->(R)-amino-(bicyclo[999999999999999]heptan-a)ethanol-b-b-b-b-b-b-b-b-b-b-b-b-b-b-b-c-c-c-c-c-c-c-c-c-c-c-c-c-c-d-d-d-d-d-d-d-d-d-d-e-e-e-e-e-e-e-e-e-f-f-f-f-f-f-g-g-g-h-h-h-i-i-j-j-k-k-l-l-m-m-n-n-o-o-p-p-q-q-r-r-s-s-t-t-u-u-v-v-w-w-x))v))v))v))v))v))v))v))v))v))j)k)l)m)n)o)p)q)r)s)t)v)v)v)v)v)v)v)v)v)v)v)v)v)v)v)v)v)y)y)y)y)y)y)y)y)y)y)y)y)y)y)y)y)y)z)z)z)z)z)z)z)z)z)z)a)a)a)a)a)a)a)a)b)b)b)b)b)b)b)b)c)c)c)c)c)c)c)d)d)d)d)d)d)d)e)e)e)e)e)e)f)f)f)f)f)f)f)f)f)f)f)f)f)f)f)f)f)fn)n)n)n)n)n)n)n)n)n)n)n)n)n)n)n)o)o)o)o)o)o)o)o)p)p)p)p)p)p)p)p)p)p)p)p)py>y>y>y>y>y>y>y>y>y>y>y>y>y>y>y>y>y>y>y)w>w>w>x>x>x>x>x>x>x>x>x>x>x>x>x>x>x>x)x)x)x)x)x)x)x)x)x)x)x)x)xm)m)m)m)m)m)m)m)m)m)m)m>m>m>m>m>m>m>m>m>m>m>m>n>n>n>n>n>n>n>n>n>n>n>n>n>n>n>n>n>n>n)>o;o;o;o;o;o;o;o;o;o;o;o;o;o;o;p;p;p;p;p;p;p;p;p;p;p;p;q;q;q;q;q;q;q;q;r;r;r;r;r;r;s;s;s;s;s;s;t;t;t;t;t;t;t;t;t;t;t>t>t>t>t>t>t>t>t>t>t)t)t)t)t)t)t)t)t)t)t)>t)>t)>t)>t)>t)>t)>t)>t)>t)>t)>t)>t)>t)>t)>t)>t)>t)>
(R)-amino-(bicyclo[yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy]heptan-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy-yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyy yyy yyy yyy yyy yyy yyy yyy yyy yyy yyy yyy yyy yyy yyy yy yy yy yy yy yy yy yy yy yy yy yy yy yy yy yy yyn yyn yyn yyn yyn yyn yyn yyn yyn yyn yyn yyn yyn yyn yyn yyn yynynnynnynnynnynnynnynnynnynnynnynnynnnynnnynnnynnnynnnynnnynnnynnnynnnynnnynnnynnnynnnynnnynnnyn nn nn nn nn nn nn nn nn nn nn nn nn nn nn nn nn nn nn nn nn nn nn nn nn nn nn mm mm mm mm mm mm mm mm mm mm mm mm ll ll ll ll ll ll ll ll kk kk kk kk jj jj jj ii ii hh hh gg gg ff ee dd cc bb aa zzzzzzzzzzzzzzzzzzzzzzzzzzzzzzzzzzzzz z z z z z z z z z z z z z z z z z z (R)-amino-(bicyclo[wwwwwwwwwwwwwwwwwwwwwwwwwwwwwwww]heptan-www-www-www-www-www-www-www-www-www-www-www-www-www www www www www www www www www www w w w w w w w w w w w w w w w w w w (R)-amino-(bicyclo[vvvvvvvvvvvvvvvvvvvvvvvvvvvvv]heptan-v-v-v-v-v-v-v-v-v-v-v-v-v-v v v v v v v v v v v v v (R)-amino-(bicyclo[uuuuuuuuuuuuuuuuuuuuuuuuuuu]heptan-u-u-u-u-u-u-u-u-u-u-u-u-u t t t t t t t t t t s s s s s s s s r r r r r q q q q p p p o o o o o o o o o o o o o o o o o o o o o o o o oo oo oo oo oo oo oo oo oo oo oo oo oo oo oo oo oo oo oo oo oo uu uu uu uu uu uu uu uu uu uu uu uu uu uu uu uu uu uu uu vv vv vv vv vv vv vv vv vv vv vv vv ww ww ww ww ww ww ww ww xx xx xx xx xx xx xx xx xx xx xxx xxx xxx xxx xxx xxx xxx xxx xxx xxxx xxxx xxxx xxxx xxxx xxxx xxxx xxxx xxxx xxxx xxxx xxxx xxxx x x x x x x x x x x x x x x x x x x x (R)-amino-(bicyclo[yuyuyuyuyuyuyuyuyuyuyuyuyuyuy]heptan-a-a-a-a-a-a-a-a-a-a-a-a-a b b b b b b b b b b c c c c c c c c d d d d d d d e e e e e e e f f f f f f g g g g h h h h i i i j j k k l l m m m m m m m m m m m m m m m m m m m m (R)-amino-(bicyclo[zzyzyzyzyzyzyzyzyzyzyzyzyzyzy]heptan-n-n-n-n-n-n-n-n-n-n-n-n-o-o-o-o-o-o-o-o-p-p-p-p-p-p-p-q-q-q-q-r-r-r-r-s-s-s-s-t-t-t-t-t-t-t-t-t-t-t-t-t-t-t-t-t t t t t t t t t t t t t t (R)-amino-(bicyclo[uuvuvuvuvuvuvuvuvuvuvuvuvuv]heptan-w-w-w-w-w-w-w-w-w-w-w-w-x-x-x-x-x-x-x-x-y-y-y-y-y-y-y-Y-Y-Y-Y-Y-Y-Y-Z-Z-Z-Z-Z-Z-Z-A-A-A-A-B-B-B-B-C-C-C-C-D-D-D-D-E-E-E-E-F-F-F-F-G-G-G-H-H-H-I-I-I-J-J-K-K-L-L-M-M-N-N-O-O-P-P-Q-Q-R-R-S-S-T-T-U-U-V-V-W-W-X-X-Y-Y-Z-Z-A-A-B-B-C-C-D-D-E-E-F-F-G-G-H-H-I-I-J-J-K-K-L-L-M-M-N-N-O-O-P-P-Q-Q-R-R-S-S-T-T-U-U-V-V-W-W-X-X-Y-Y-Z-Z-A-A-B-B-C-C-D-D-E-E-F-F-G-G-H-H-I-I-J-J-K-K-L-L-M-M-N-N-O-O-P-P-Q-Q-R-R-S-S-T-T-U-U-V-V-W-W-X-X-Y-Y-Z-Z-A-A-B-B-C-C-D-D-E-E-F-F-G-G-H-H-I-I-J-J-K-K-L-L-M-M-N-N-O-O-P-P-Q-Q-R-R-S-S-T-T-U-U-V-V-W-W-X-X-Y-Y-Z-Z-A-A-B-B-C-C-D-D-E-E-F-F-G-G-H-H-I-I-J-J-K-K-L-L-M-M-N-N-O-O-P-P-Q-Q-R-R-S-S-T-T-U-U-V-V-W-W-X-X-Y-Y-Z-Z-A-A-B-B-C-C-D-D-E-E-F-F-G-G-H-H-I-I-J-J-K-K-L-L-M-M
